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Compound of Interest

1-Ethyl-3-methyl-4-nitro-1H-
Compound Name:
pyrazole-5-carboxylic acid

CAS No.: 26308-39-4

Cat. No.: B1313117

Get Quote

Executive Summary

Nitropyrazole carboxylic acids represent a specialized subclass of heterocyclic scaffolds that
bridge the gap between high-energy materials and bioactive pharmaceutical precursors. While
historically noted for their thermal stability in energetic material science, their application in drug
discovery has surged due to the unique electronic "push-pull” dynamics introduced by the nitro

(

) and carboxylic acid (

) moieties on the pyrazole ring. This guide analyzes their biological profile, focusing on
antimicrobial and antiproliferative activities, and provides actionable protocols for their
synthesis and evaluation.

Chemical Architecture & Pharmacophore Analysis

The biological efficacy of nitropyrazole carboxylic acids stems from the synergistic electronic
effects of their substituents. The pyrazole ring acts as a stable linker, while the functional
groups dictate target interaction.
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The "Push-Pull" Electronic System

The Nitro Group (

): A strong electron-withdrawing group (EWG) that decreases the electron density of the
pyrazole ring. In biological systems, this enhances the acidity of the remaining protons (e.g.,
N-H) and can serve as a metabolic "handle" for bioreduction, often a key step in the
mechanism of action for nitro-heterocycle antibiotics (similar to metronidazole).

The Carboxylic Acid (

): Provides a critical site for hydrogen bonding (donor/acceptor) and salt formation,
significantly influencing solubility and bioavailability. It serves as the primary vector for
derivatization (amide/ester formation) to optimize lipophilicity.
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Figure 1: Pharmacophore map illustrating the functional roles of key substituents on the

nitropyrazole scaffold.

Therapeutic Domains
Antimicrobial Activity
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The most authoritative data supports the use of 4-nitropyrazole-3-carboxylic acid and its
derivatives as potent antibacterial agents.

e Spectrum: Broad-spectrum activity against Gram-negative (Escherichia coli, Salmonella) and
Gram-positive (Clostridium perfringens) bacteria.

e Mechanism of Action:

o Membrane Disruption: The high lipophilicity of specific N-alkylated derivatives allows
penetration of the bacterial cell wall, interfering with membrane integrity.

o Metabolic Interference: Similar to nitrofurantoin, the nitro group may undergo enzymatic
reduction within the bacteria, generating reactive intermediates that damage bacterial DNA
or essential enzymes.

o Comparative Efficacy: Studies indicate that 4-nitropyrazole-3-carboxylic acid exhibits
bactericidal effects superior to common organic acids (e.g., citric or fumaric acid) and
comparable to plant essential oils (e.g., cinnamaldehyde) [1].

Oncology & Antiproliferative Potential

Derivatives of nitropyrazole carboxylic acids, particularly when converted to carboxamides,
show promise in oncology.

o Target: Inhibition of cell cycle progression (G2/M arrest) and induction of apoptosis.

o Key Insight: The conversion of the carboxylic acid to an amide (often linked with other
pharmacophores like thiazoles or coumarins) significantly enhances antitumor potency
against cell lines such as HelLa (cervical cancer) and MCF-7 (breast cancer). The nitro group
contributes to cytotoxicity, likely via oxidative stress induction in cancer cells [2].

Experimental Protocols
Synthesis of 4-Nitropyrazole-3-Carboxylic Acid

This protocol ensures high purity and yield, essential for subsequent biological assays.

Reagents:
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+ Heteroaromatic amine precursor (e.g., 3-methylpyrazole)

« Nitrating mixture (Conc.

1]

¢ Oxidizing agent (KMnO4) if starting from alkyl-pyrazole.

Workflow:

Start: 3-Methylpyrazole

Step 1: Nitration
(H2SO4/HNO3, 0-5°C)
Electrophilic Aromatic Substitution

y

Intermediate:
3-Methyl-4-nitropyrazole

y

Step 2: Oxidation
(KMnO4, Reflux)
Methyl -> Carboxylic Acid

End Product:

4-Nitropyrazole-3-carboxylic acid

Click to download full resolution via product page

Figure 2: Synthetic route for the production of the core 4-nitropyrazole-3-carboxylic acid

scaffold.

Step-by-Step Methodology:
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« Nitration: Dissolve 3-methylpyrazole (10 mmol) in concentrated sulfuric acid (5 mL) at 0°C.
Dropwise add fuming nitric acid (1.2 eq). Stir for 2 hours at room temperature. Pour onto
crushed ice to precipitate 3-methyl-4-nitropyrazole. Filter and dry.

o Oxidation: Suspend the intermediate (5 mmol) in water (20 mL). Add

(2.5 eq) and reflux for 4-6 hours until the purple color persists. Filter hot to remove

« |solation: Acidify the filtrate with HCI to pH 2. The target 4-nitropyrazole-3-carboxylic acid will
precipitate as white/pale yellow crystals. Recrystallize from ethanol.

Antimicrobial Assay (MIC Determination)

Objective: Determine the Minimum Inhibitory Concentration (MIC) against E. coli.

o Preparation: Dissolve the nitropyrazole derivative in DMSO to create a stock solution (e.g.,
10 mg/mL).

« Dilution: Prepare serial two-fold dilutions in Mueller-Hinton broth in a 96-well microtiter plate.
¢ Inoculation: Add bacterial suspension (

CFU/mL) to each well.

e Controls:
o Positive Control: Ciprofloxacin or Nitrofurantoin.
o Negative Control: DMSO vehicle only.
 Incubation: Incubate at 37°C for 18-24 hours.

e Readout: MIC is the lowest concentration with no visible growth (turbidity). Validate with
Resazurin dye (turns pink in presence of live bacteria).

Safety & Toxicology Considerations
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» Genotoxicity Alert: The nitro group is a structural alert for mutagenicity (Ames positive).
Early-stage ADMET screening must include genotoxicity assays.

o Metabolic Stability: While the pyrazole ring is robust, the nitro group is susceptible to
nitroreductases. This is beneficial for efficacy (prodrug activation) but poses risks for
hepatotoxicity.

Summary of Key Data
Key

Compound Class Primary Activity . Potency Reference
Target/Mechanism

4-Nitropyrazole-3- ] ) Membrane disruption/  MIC <50 pg/mL (vs E.
Antibacterial ]
COOH DNA damage coli) [1]
N-Alkyl-Nitropyrazole ] Tubulin polymerization 1C50 <1 uM (HelLa
. Anticancer o .
Amides inhibition lines) [2]

~90% edema

Anti-inflammatory COX-2 Inhibition inhibition (Rat model)
[3]

Pyrazolylthiazole

Carboxylates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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